(R)-1-(3-methyl-2-oxobutyl)-8-((R)-3-methylmorpholino)-2-(trifluoromethyl)-3,4-dihydro-1H-pyrimido[1,2-a]pyrimidin-6(2H)-one
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Description
(R)-1-(3-methyl-2-oxobutyl)-8-((R)-3-methylmorpholino)-2-(trifluoromethyl)-3,4-dihydro-1H-pyrimido[1,2-a]pyrimidin-6(2H)-one is a useful research compound. Its molecular formula is C18H25F3N4O3 and its molecular weight is 402.418. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Research on related pyrimidine derivatives highlights their significance in synthetic chemistry, particularly in the creation of novel organic compounds with potential therapeutic applications. For instance, pyrimidinones and pyrazolopyrimidines have been synthesized for their potential antimicrobial and anticancer properties, showcasing the versatility of pyrimidine cores in drug development (Rahmouni et al., 2016) (Rahmouni et al., 2016). These studies often focus on the regioselective synthesis of pyrimidine derivatives, revealing the structural diversity achievable through different synthetic pathways (Sachdeva et al., 2012) (Sachdeva et al., 2012).
Biological Activities
Pyrimidine derivatives are extensively studied for their biological activities, including their role as antimicrobial, anticancer, and anti-inflammatory agents. The synthesis and evaluation of novel pyrazolopyrimidines as anticancer and anti-5-lipoxygenase agents highlight the therapeutic potential of these compounds (Rahmouni et al., 2016) (Rahmouni et al., 2016). Furthermore, the development of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones under microwave irradiation emphasizes the efficiency of modern synthetic techniques in accessing biologically active pyrimidine derivatives (Insuasty et al., 2013) (Insuasty et al., 2013).
Supramolecular Chemistry Applications
The unique hydrogen bonding capabilities of pyrimidine derivatives make them suitable for constructing novel supramolecular architectures. This is exemplified by the use of dihydropyrimidine derivatives in forming crown-containing hydrogen-bonded supramolecular assemblies, demonstrating the potential of these compounds in materials science and nanotechnology (Fonari et al., 2004) (Fonari et al., 2004).
Properties
IUPAC Name |
(8R)-2-[(3R)-3-methylmorpholin-4-yl]-9-(3-methyl-2-oxobutyl)-8-(trifluoromethyl)-7,8-dihydro-6H-pyrimido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25F3N4O3/c1-11(2)13(26)9-25-14(18(19,20)21)4-5-24-16(27)8-15(22-17(24)25)23-6-7-28-10-12(23)3/h8,11-12,14H,4-7,9-10H2,1-3H3/t12-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITCIAOUZMPREOO-TZMCWYRMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCCN1C2=CC(=O)N3CCC(N(C3=N2)CC(=O)C(C)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1COCCN1C2=CC(=O)N3CC[C@@H](N(C3=N2)CC(=O)C(C)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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